Cas no 1864716-62-0 (1-(2-Methoxycyclopentyl)-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2-Methoxycyclopentyl)-4-methyl-1H-pyrazol-3-amine
• CAS No: 1864716-62-0
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5702006
• PubChem ID: 130586822
• Update Time: 2025-10-18

1-(2-Methoxycyclopentyl)-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxycyclopentyl)-4-methyl-1H-pyrazol-3-amine
• EN300-1106904
• 1864716-62-0
• 1-(2-Methoxycyclopentyl)-4-methylpyrazol-3-amine
• 1H-Pyrazol-3-amine, 1-(2-methoxycyclopentyl)-4-methyl-

• Inchi： 1S/C10H17N3O/c1-7-6-13(12-10(7)11)8-4-3-5-9(8)14-2/h6,8-9H,3-5H2,1-2H3,(H2,11,12)
• InChI Key： IHWNELWAHSGFDC-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2OC)C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 347.4±42.0 °C(Predicted)
• pka: 5.76±0.19(Predicted)

Additional information on 1-(2-Methoxycyclopentyl)-4-methyl-1H-pyrazol-3-amine

Introduction to 1-(2-Methoxycyclopentyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 1864716-62-0)

1-(2-Methoxycyclopentyl)-4-methyl-1H-pyrazol-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1864716-62-0, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its cyclopentyl and methoxycyclopentyl substituents, contribute to its unique chemical properties and make it a subject of interest for synthetic chemists and medicinal researchers.

The pyrazole core of 1-(2-Methoxycyclopentyl)-4-methyl-1H-pyrazol-3-amine is a well-studied scaffold in drug discovery, known for its ability to interact with various biological targets. Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how such compounds can be optimized for improved efficacy and selectivity. The presence of the 2-Methoxycyclopentyl group introduces a certain level of lipophilicity, which is often crucial for membrane permeability and target binding affinity. This feature makes the compound a promising candidate for further investigation in the development of novel pharmaceutical agents.

In the realm of medicinal chemistry, the synthesis and functionalization of pyrazole derivatives have been extensively explored due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds can exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 1-(2-Methoxycyclopentyl)-4-methyl-1H-pyrazol-3-amine may contribute to its potential as a lead compound in drug design. Researchers have been particularly interested in how modifications around the pyrazole ring can influence its pharmacokinetic profile and therapeutic potential.

Recent research has highlighted the importance of structural diversity in the search for new therapeutic agents. The compound’s unique structure, combining a cyclopentyl ring with a methoxy substituent, positions it as a versatile building block for further chemical modifications. By leveraging modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, chemists can explore new derivatives with tailored biological activities. These efforts are part of a broader trend toward rational drug design, where computational methods are used to predict and optimize molecular structures.

The CAS No. 1864716-62-0 associated with 1-(2-Methoxycyclopentyl)-4-methyl-1H-pyrazol-3-amine ensures its identification in scientific literature and databases, facilitating further research and collaboration among global scientific communities. This standardized nomenclature is essential for ensuring consistency in reporting experimental results and sharing knowledge across different disciplines. The compound’s properties make it an attractive candidate for inclusion in libraries used for high-throughput screening (HTS) to identify novel bioactive molecules.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex molecules with enhanced pharmacological properties. The pyrazole ring itself is highly adaptable, allowing chemists to introduce various substituents that can modulate its activity. For instance, studies have shown that certain pyrazole derivatives can inhibit enzymes involved in cancer progression or modulate immune responses. The structural motif present in 1-(2-Methoxycyclopentyl)-4-methyl-1H-pyrazol-3-amine aligns well with these objectives, making it a valuable asset in ongoing drug discovery programs.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocycles like pyrazoles. Techniques such as microwave-assisted synthesis and flow chemistry have reduced reaction times and improved reproducibility, which are critical factors in industrial-scale production. These innovations ensure that researchers can access sufficient quantities of 1-(2-Methoxycyclopentyl)-4-methyl-1H-pyrazol-3-amine for both preclinical studies and commercial applications.

In conclusion, 1-(2-Methoxycyclopentyl)-4-methyl-1H-pyrazol-3-amine (CAS No. 1864716-62-0) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features and biological relevance position it as a promising candidate for further exploration in drug development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in the discovery of new treatments for various diseases.